6-ethyl-4-hydroxypyridin-2(1H)-one

• Molecular Formula: C7H9NO2
• Molecular Weight: 139.15 g/mol
• IUPAC Name: 6-ethyl-4-hydroxy-1H-pyridin-2-one
• InChI: InChI=1S/C7H9NO2/c1-2-5-3-6(9)4-7(10)8-5/h3-4H,2H2,1H3,(H2,8,9,10)
• InChI Key: AWNJDYBSAMGSGO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=O)N1)O

Description

6-ethyl-4-hydroxypyridin-2(1H)-one is a useful research compound. Its molecular formula is C7H9NO2 and its molecular weight is 139.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

119 g (0.564 mol) of 3-carbethoxy-6-ethyl-4-hydroxy-1H-2-pyridone are heated under reflux for two hours in a mixture of 1l of water with 155 g (2.77 mol) of KOH. After cooling, the mixture is adjusted to pH 4 using concentrated HCl, cooled again and filtered with suction.